Cas no 1935136-01-8 (Methyl 5-amino-3-methylpyrazine-2-carboxylate)

• Product Name: Methyl 5-amino-3-methylpyrazine-2-carboxylate
• CAS No: 1935136-01-8
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD28969603
• CID: 5685760
• PubChem ID: 130837676
• Update Time: 2025-06-07

Methyl 5-amino-3-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22439846
• EN300-24754244
• methyl 5-amino-3-methylpyrazine-2-carboxylate
• 1935136-01-8
• 2-Pyrazinecarboxylic acid, 5-amino-3-methyl-, methyl ester
• Methyl 5-amino-3-methylpyrazine-2-carboxylate

• MDL： MFCD28969603
• Inchi： 1S/C7H9N3O2/c1-4-6(7(11)12-2)9-3-5(8)10-4/h3H,1-2H3,(H2,8,10)
• InChI Key： HAZPCKUDHZSKAP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=NC(=CN=1)N)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 344.9±37.0 °C(Predicted)
• pka: 0.93±0.10(Predicted)

Additional information on Methyl 5-amino-3-methylpyrazine-2-carboxylate

Methyl 5-amino-3-methylpyrazine-2-carboxylate (CAS No. 1935136-01-8): A Comprehensive Overview

Methyl 5-amino-3-methylpyrazine-2-carboxylate (CAS No. 1935136-01-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications. This compound, characterized by its pyrazine core, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of both amino and carboxylate functional groups on the pyrazine ring enhances its reactivity, making it a valuable building block for drug discovery and development.

The molecular structure of Methyl 5-amino-3-methylpyrazine-2-carboxylate consists of a six-membered heterocyclic ring containing two nitrogen atoms, with substituents at the 3rd and 5th positions. The methyl group at the 3rd position and the carboxylate ester group at the 2nd position contribute to its distinct chemical properties. This configuration allows for diverse chemical modifications, enabling researchers to tailor its pharmacological profile for specific therapeutic targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazine derivatives. Pyrazines are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The amino group in Methyl 5-amino-3-methylpyrazine-2-carboxylate provides a site for further functionalization, allowing for the attachment of various pharmacophores that can enhance binding affinity to biological targets. This flexibility has made it a popular choice for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of Methyl 5-amino-3-methylpyrazine-2-carboxylate is its role as a precursor in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of pyrazine-based inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The carboxylate ester group can be hydrolyzed or converted into other functional moieties, providing multiple pathways for structural diversification.

Recent studies have highlighted the importance of pyrazine derivatives in addressing unmet medical needs. Researchers have demonstrated that compounds derived from Methyl 5-amino-3-methylpyrazine-2-carboxylate exhibit promising activity against certain types of cancer by modulating key signaling pathways. For example, derivatives of this compound have shown inhibitory effects on kinases that are overexpressed in tumor cells, leading to reduced proliferation and enhanced apoptosis. These findings underscore the compound's potential as a lead molecule in oncology research.

The synthesis of Methyl 5-amino-3-methylpyrazine-2-carboxylate typically involves multi-step organic reactions, starting from readily available pyrazine precursors. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as catalytic hydrogenation, nucleophilic substitution, and esterification play crucial roles in constructing the desired molecular framework.

In addition to its pharmaceutical applications, Methyl 5-amino-3-methylpyrazine-2-carboxylate has found utility in agrochemical research. Pyrazine derivatives are being explored as potential herbicides and fungicides due to their ability to interfere with essential enzymatic processes in plants and fungi. The structural features of this compound make it an attractive candidate for developing environmentally friendly crop protection agents.

The analytical characterization of Methyl 5-amino-3-methylpyrazine-2-carboxylate is critical for ensuring its purity and consistency in various applications. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used techniques for confirming its identity and assessing its quality. These analytical methods provide detailed insights into its molecular structure and purity, which are essential for reliable experimental outcomes.

The future prospects of Methyl 5-amino-3-methylpyrazine-2-carboxylate are promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing synthetic routes. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of novel drugs based on this versatile intermediate. As our understanding of biological systems continues to evolve, the demand for high-quality building blocks like this compound will only increase.